4-(2-Chloroethoxy)phenol

Specification

• CAS No.: 100238-55-9
• Molecular Formula: C8H9ClO2
• Molecular Weight: 172.61 g/mol
• IUPAC Name: 4-(2-chloroethoxy)phenol
• Standard InChI: InChI=1S/C8H9ClO2/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,5-6H2
• Standard InChI Key: YMIYHUNATGXCNV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1O)OCCCl
• Canonical SMILES: C1=CC(=CC=C1O)OCCCl

Introduction

What is 4-(2-Chloroethoxy)phenol?

4-(2-Chloroethoxy)phenol is a chemical compound with the molecular formula $C_8H_9ClO_2$
and a molecular weight of 172.61 g/mol. It is also known by other names, including 4-(2-CHLOROETHOXY)PHENOL, 100238-55-9, and Phenol, 4-(2-chloroethoxy)-.

2.1. Computed Descriptor

4-(2-Chloroethoxy)phenol's computed descriptors include its IUPAC name, InChI string, InChIKey, and SMILES notation. These descriptors are crucial for unambiguous identification and representation of the compound in chemical databases and software.

Synthesis

4-(2-chloroethoxy)phenol can be synthesized from 4-hydroxybenzaldehyde and reagents with the general formula Cl(CH2)nX, with X representing other atoms or chemical groups. A multigram-scale synthesis of 4-(ω-chloroalkoxy)phenols, including 4-(2-chloroethoxy)phenol, has been efficiently achieved with >70% yields.

Potential Applications

4-(2-chloroethoxy)phenol is mentioned as a chemical compound in patents related to hair bleaching and coloring compositions. It may function as an oxidation dye precursor in these applications.

Safety and Hazards

While specific toxicological data for 4-(2-chloroethoxy)phenol are not detailed in the provided search results, other chlorophenols are classified regarding their potential carcinogenic effects. For example, pentachlorophenol and other chlorophenols have been categorized by the International Agency for Research on Cancer (IARC) as potential human carcinogens. It is important to handle 4-(2-chloroethoxy)phenol with appropriate safety measures, in accordance with laboratory safety guidelines.

Related Research

Research has been conducted on various chlorophenol derivatives for their anticancer and antibacterial activities. While this research does not directly focus on 4-(2-chloroethoxy)phenol, it provides insight into the potential biological activities of related compounds.